N-[5-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-phenyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[5-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-phenyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C22H23ClN4OS/c1-2-26-10-12-27(13-11-26)20-9-8-17(23)14-18(20)24-21(28)19-15-29-22(25-19)16-6-4-3-5-7-16/h3-9,14-15H,2,10-13H2,1H3,(H,24,28)
• InChI Key: GCDMFSNMACMQGV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(C=C(C=C2)Cl)NC(=O)C3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C22H23ClN4OS
• Molecular Weight: 427.0 g/mol

Description

N-[5-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-phenyl-1,3-thiazole-4-carboxamide, also known as CCT018159, is a small molecule inhibitor that has been developed for research purposes. It is a potent and selective inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis.

Mechanism of Action

N-[5-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-phenyl-1,3-thiazole-4-carboxamide exerts its inhibitory effect on CK2 by binding to the ATP-binding site of the enzyme. This prevents the transfer of phosphate groups to target proteins, thereby inhibiting their activity. CK2 is known to regulate the activity of various signaling pathways, including the PI3K/Akt and Wnt/β-catenin pathways, which are involved in cell survival, proliferation, and differentiation.
Biochemical and Physiological Effects:
N-[5-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-phenyl-1,3-thiazole-4-carboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, both in vitro and in vivo. It has also been shown to inhibit the growth of tumor xenografts in mice. In addition, N-[5-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-phenyl-1,3-thiazole-4-carboxamide has been shown to regulate the expression of genes involved in the circadian clock, suggesting a potential role in the regulation of sleep-wake cycles. However, the physiological effects of N-[5-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-phenyl-1,3-thiazole-4-carboxamide in humans have not been fully elucidated.

Advantages and Limitations for Lab Experiments

N-[5-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-phenyl-1,3-thiazole-4-carboxamide is a potent and selective inhibitor of CK2, making it a valuable tool for studying the role of this enzyme in various cellular processes. Its specificity for CK2 also reduces the risk of off-target effects. However, N-[5-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-phenyl-1,3-thiazole-4-carboxamide has a relatively short half-life, which may limit its use in long-term experiments. In addition, its solubility in aqueous solutions is limited, which may require the use of organic solvents for its delivery.

Future Directions

There are several future directions for the use of N-[5-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-phenyl-1,3-thiazole-4-carboxamide in scientific research. One potential application is in the development of novel anticancer therapies. The inhibition of CK2 has been shown to sensitize cancer cells to chemotherapy and radiation therapy, suggesting a potential role for N-[5-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-phenyl-1,3-thiazole-4-carboxamide in combination with these treatments. Another potential application is in the study of neurological disorders, particularly those involving the circadian clock. Finally, the development of more potent and selective inhibitors of CK2 may lead to the identification of new therapeutic targets for various diseases.

Synthesis Methods

The synthesis of N-[5-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-phenyl-1,3-thiazole-4-carboxamide involves several steps, including the condensation of 5-chloro-2-aminophenyl with 4-ethylpiperazine, followed by the reaction with phenyl isothiocyanate to form the thiazole ring. The carboxamide group is then introduced by the reaction with chloroacetyl chloride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-[5-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-phenyl-1,3-thiazole-4-carboxamide has been extensively used in scientific research to study the role of CK2 in various cellular processes. It has been shown to inhibit the proliferation of cancer cells in vitro and in vivo, making it a potential anticancer agent. It has also been used to study the role of CK2 in the regulation of the circadian clock, as well as in the development of neurological disorders such as Alzheimer's disease and Parkinson's disease.